N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[2-(6-oxopyridazin-1-yl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C13H12F3N3O4S/c14-13(15,16)23-10-3-5-11(6-4-10)24(21,22)18-8-9-19-12(20)2-1-7-17-19/h1-7,18H,8-9H2
• InChI Key: VNEZXBOINJPBBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCNS(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C13H12F3N3O4S
• Molecular Weight: 363.31 g/mol

Description

N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide, also known as KPF-308, is a novel small molecule inhibitor that has been developed for research purposes. It is a potent and selective inhibitor of the protein kinase BRAF, which is involved in the MAPK/ERK signaling pathway. This pathway is frequently dysregulated in cancer, making BRAF a promising target for cancer therapy.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives of similar compounds have been a significant area of research. For instance, a study explored the synthesis of novel derivatives and evaluated their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These derivatives showed significant activity in various biological assays and did not cause tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib (Ş. Küçükgüzel et al., 2013).

Antimicrobial Activity

Another study focused on the synthesis and antimicrobial activity of Arylazopyrazole Pyrimidone Clubbed Heterocyclic Compounds. These compounds, similar in structure to the one , demonstrated significant antimicrobial activity against various bacteria and fungi (Nikulsinh Sarvaiya et al., 2019).

Enzyme Inhibition and Antioxidant Potential

Research on sulfonamide hybrid Schiff bases of anthranilic acid revealed their enzyme inhibition potential against AChE and BChE enzymes, along with their antioxidant potential. These compounds showed significant inhibition and antioxidant activities, suggesting their potential use in treating related diseases (Naghmana Kausar et al., 2019).

Anticancer Activity

A study on pyridazinone derivatives bearing benzenesulfonamide moiety evaluated their anticancer activity. One of the derivatives showed remarkable activity against leukemia and non-small cell lung cancer. This study suggests the potential of these compounds in developing new anticancer agents (I. G. Rathish et al., 2012).

Inhibitory Profile in Diseases

Investigations into benzenesulfonamides incorporating 1,3,5-triazine moieties assessed their inhibitory properties in diseases like Alzheimer, Parkinson, and pigmentation disorders. These compounds showed moderate activity in various assays, including DPPH radical scavenging and metal chelating activities (Nabih Lolak et al., 2020).